
Synthesis of Methyl 6-amino-5-bromopicolinate
from 6-aminopicolinic acid methyl ester

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 6-amino-5-bromopicolinate

Cat. No.: B143085 Get Quote

Application Note: Synthesis of Methyl 6-amino-5-
bromopicolinate
Introduction

Methyl 6-amino-5-bromopicolinate is a valuable building block in organic synthesis,

particularly in the development of novel pharmaceutical compounds. It serves as a key

intermediate in the preparation of aminopyridinamides, which have shown potential as sodium

channel modulators.[1][2][3] This application note provides a detailed protocol for the synthesis

of Methyl 6-amino-5-bromopicolinate via the bromination of 6-aminopicolinic acid methyl

ester.

Reaction Scheme

The synthesis involves the electrophilic aromatic substitution of 6-aminopicolinic acid methyl

ester with bromine in chloroform. The amino group at the 6-position directs the incoming

electrophile to the 5-position of the pyridine ring.

Methyl 6-aminopicolinate

+ Br2
Chloroform

Methyl 6-amino-5-bromopicolinate40 hours, Room Temp.
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Figure 1: Reaction scheme for the synthesis of Methyl 6-amino-5-bromopicolinate.

Experimental Protocol
Materials and Equipment:

6-aminopicolinic acid methyl ester (Methyl 6-aminopyridine-2-carboxylate)

Bromine

Chloroform (CHCl3)

Saturated sodium thiosulfate solution (Na2S2O3)

Anhydrous sodium sulfate (Na2SO4)

Ethyl acetate

Hexane

Round-bottom flask

Stirring plate and stir bar

Dropping funnel

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 10 g (66.0 mmol) of Methyl 6-

aminopyridine-2-carboxylate in 450 mL of chloroform at room temperature.[1][3]
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Addition of Bromine: Prepare a solution of 3.4 mL (66.0 mmol) of bromine in 100 mL of

chloroform.[1][3] Slowly add the bromine solution to the stirred solution of the starting

material using a dropping funnel.

Reaction: Stir the reaction mixture at room temperature for 40 hours.[1][3]

Work-up:

Dilute the reaction mixture with chloroform.

Transfer the mixture to a separatory funnel and wash sequentially with a saturated sodium

thiosulfate solution to quench any unreacted bromine, followed by a wash with water.[1][3]

Separate the organic layer and dry it over anhydrous sodium sulfate.[1][3]

Purification:

Filter off the sodium sulfate and concentrate the organic phase under reduced pressure

using a rotary evaporator.[1][3]

Purify the resulting residue by silica gel column chromatography, eluting with a mixture of

ethyl acetate and hexane to afford the desired product as a yellow solid.[1][3]

Workflow Diagram
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Figure 2: Experimental workflow for the synthesis and purification of Methyl 6-amino-5-
bromopicolinate.

Data Summary
Table 1: Quantitative Data for the Synthesis of Methyl 6-amino-5-bromopicolinate

Parameter Value Reference

Starting Material
Methyl 6-aminopyridine-2-

carboxylate
[1][3]

Starting Material Quantity 10 g (66.0 mmol) [1][3]

Brominating Agent Bromine (Br2) [1][3]

Bromine Quantity 3.4 mL (66.0 mmol) [1][3]

Solvent Chloroform [1][3]

Reaction Temperature Room Temperature [1][3]

Reaction Time 40 hours [1][3]

Product Yield 3.3 g (22%) [1][3]

Product Appearance Yellow solid [3]

Product Molecular Formula C7H7BrN2O2 [2]

Product Molecular Weight 231.05 g/mol [2]

Product Melting Point 143-145 °C [3]

Table 2: Spectroscopic Data for Methyl 6-amino-5-bromopicolinate

Analysis Data Reference

MS ESI (m/z) 231.0 [(M + H)+] [1]

1H NMR (CDCl3, 400 MHz)

δ (ppm) = 7.76 (d, J = 7.88 Hz,

1H), 7.34 (d, J = 7.92 Hz, 1H),

5.23 (s, 2H), 3.94 (s, 3H)

[1]
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Note on By-product Formation:

During the reaction, the formation of the isomeric by-product, Methyl 6-amino-3-bromopyridine-

2-carboxylate, has been observed.[1] This by-product was isolated with a 19% yield.[1]

Table 3: Spectroscopic Data for By-product (Methyl 6-amino-3-bromopicolinate)

Analysis Data Reference

MS ESI (m/z) 231.2 [(M + H)+] [1]

1H NMR (CDCl3, 400 MHz)

δ (ppm) = 7.60 (d, J = 8.72 Hz,

1H), 6.47 (d, J = 7.88 Hz, 1H),

4.71 (s, 2H), 3.94 (s, 3H)

[1]

Safety Precautions:

Bromine is highly corrosive and toxic. Handle it with extreme care in a well-ventilated fume

hood and wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.

Chloroform is a suspected carcinogen and is harmful if inhaled or absorbed through the skin.

All manipulations should be performed in a fume hood.

Standard laboratory safety practices should be followed throughout the experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis of Methyl 6-amino-5-bromopicolinate from 6-
aminopicolinic acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143085#synthesis-of-methyl-6-amino-5-
bromopicolinate-from-6-aminopicolinic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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